ethyl 4-(3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carbonyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-(3-oxo-2-phenyl-5-propylpyrazolo[4,3-c]pyridine-7-carbonyl)piperazine-1-carboxylate
• InChI: InChI=1S/C23H27N5O4/c1-3-10-25-15-18(21(29)26-11-13-27(14-12-26)23(31)32-4-2)20-19(16-25)22(30)28(24-20)17-8-6-5-7-9-17/h5-9,15-16H,3-4,10-14H2,1-2H3
• InChI Key: BRHOAEYEGZHJRX-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)N4CCN(CC4)C(=O)OCC
• Molecular Formula: C23H27N5O4
• Molecular Weight: 437.5 g/mol

Description

Ethyl 4-(3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carbonyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C23H27N5O4 and its molecular weight is 437.5. The purity is usually 95%.
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Scientific Research Applications

Thiazole-Aminopiperidine Hybrid Analogues in Mycobacterium Tuberculosis Inhibition

A study by Jeankumar et al. (2013) focused on the synthesis of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates. These compounds were evaluated for their in vitro activity against Mycobacterium tuberculosis, showing promising results in inhibiting the pathogen.

Microwave-Assisted Direct Amidation

Milosevic et al. (2015) described the microwave-assisted treatment of ethyl 5-hydroxy-1-phenyl-1H-pyrazole-4-carboxylate with primary aliphatic amines, resulting in the formation of carboxamides. This method could be significant in synthesizing derivatives for various applications (Milosevic et al., 2015).

Biocidal Properties of Thiazolo[3,2-a]pyrimido[4,5-d]oxazin Derivatives

Youssef et al. (2011) explored compounds like ethyl 7-amino-3-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-5-aryl-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate for their biocidal properties. These compounds showed excellent activity against various bacteria and fungi, suggesting potential applications in developing new antimicrobial agents (Youssef et al., 2011).

Novel Synthesis of Pyrazolo[3,4-b]pyridine Products

The study by Ghaedi et al. (2015) demonstrated an efficient synthesis method for novel ethyl-1,3,4-triphenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate products. This synthesis could be useful for preparing new N-fused heterocycle products in good yields (Ghaedi et al., 2015).

In Vivo Activity Against Mycobacterium Tuberculosis

Shindikar and Viswanathan (2005) synthesized novel fluoroquinolones with promising in vivo activity against Mycobacterium tuberculosis in mice. This study highlights the potential of ethyl 4-(3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carbonyl)piperazine-1-carboxylate derivatives in treating tuberculosis (Shindikar & Viswanathan, 2005).

Mechanism of Action

Target of action

Compounds with similar structures, such as imidazole derivatives, have been shown to have a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .